![molecular formula C19H14ClN5O3 B2486793 2-(8-(4-chlorophenoxy)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)-N-phenylacetamide CAS No. 1251676-16-0](/img/structure/B2486793.png)
2-(8-(4-chlorophenoxy)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)-N-phenylacetamide
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Overview
Description
2-(8-(4-chlorophenoxy)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)-N-phenylacetamide is a useful research compound. Its molecular formula is C19H14ClN5O3 and its molecular weight is 395.8. The purity is usually 95%.
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Scientific Research Applications
- 11β-Hydroxysteroid Dehydrogenase-Type 1 (11β-HSD-1) Inhibitor : Some derivatives of 1,2,4-triazolo[4,3-a]pyridines have been investigated as inhibitors of 11β-HSD-1, an enzyme involved in cortisol metabolism. These inhibitors may have potential therapeutic applications in conditions related to glucocorticoid excess .
- P38α Mitogen-Activated Protein (MAP) Kinase Inhibitor : Certain functionalized 1,2,4-triazolo[4,3-a]pyridines have demonstrated inhibitory activity against P38α MAP kinase, which plays a crucial role in inflammation and stress responses .
- Antimalarial Agent : Notably, this compound has shown effectiveness as an antimalarial agent, which is a significant finding given the ongoing global efforts to combat malaria .
- Material Applications : 1,2,4-triazolo[4,3-a]pyridines have found applications in material chemistry. Their unique structural features make them suitable for designing functional materials, such as sensors, catalysts, and molecular switches .
- Coordination Chemistry : Researchers have explored the coordination chemistry of 1,2,4-triazolo[4,3-a]pyridines. These compounds can serve as ligands in coordination complexes, contributing to the development of novel materials with tailored properties .
- Although specific data on the antibacterial activity of this compound are not directly available, related triazolo[4,3-a]pyrazine derivatives have been studied for their antimicrobial properties. Further investigations could explore its potential in combating bacterial infections .
- While not explicitly mentioned in the literature, compounds with similar scaffolds have been investigated for their anticancer properties. Researchers could explore the effects of this compound on cancer cell lines and relevant pathways .
- The synthesis of 1,2,4-triazolo[4,3-a]pyridines provides valuable building blocks for medicinal chemistry. These compounds can serve as starting points for designing new drugs with diverse pharmacological activities .
Pharmaceutical Research
Material Chemistry and Coordination Chemistry
Antibacterial Activity
Cancer Research
Medicinal Chemistry Building Blocks
Mechanism of Action
Target of Action
Similar compounds such as [1,2,4]triazolo[4,3-a]pyrazine derivatives have been evaluated for their inhibitory activities towardc-Met/VEGFR-2 kinases . These kinases play crucial roles in cell proliferation and angiogenesis, making them important targets in cancer therapy .
Mode of Action
It can be inferred from similar compounds that they may interact with their targets (like c-met/vegfr-2 kinases) by binding to the active site, thereby inhibiting their function . This interaction could lead to changes in the cellular processes controlled by these targets, such as cell proliferation and angiogenesis .
Biochemical Pathways
Given its potential targets, it can be inferred that the compound may affect pathways related tocell proliferation and angiogenesis . The inhibition of these pathways could lead to downstream effects such as reduced tumor growth in cancer cells .
Pharmacokinetics
Similar compounds have been evaluated for theirantiproliferative activities against various cell lines in vitro . This suggests that these compounds may have good bioavailability and can effectively reach their targets within cells .
Result of Action
Similar compounds have been found to exhibit excellentantiproliferative activities against various cancer cell lines . They have also been found to inhibit the growth of cells in the G0/G1 phase in a dose-dependent manner, and induce late apoptosis of cells .
Action Environment
These compounds have been found to target c-Met/VEGFR-2 kinases, inhibit cell proliferation and angiogenesis, and exhibit antiproliferative activities against various cancer cell lines .
properties
IUPAC Name |
2-[8-(4-chlorophenoxy)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14ClN5O3/c20-13-6-8-15(9-7-13)28-18-17-23-25(19(27)24(17)11-10-21-18)12-16(26)22-14-4-2-1-3-5-14/h1-11H,12H2,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUMIBRKHKLYLLL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)CN2C(=O)N3C=CN=C(C3=N2)OC4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14ClN5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(8-(4-chlorophenoxy)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)-N-phenylacetamide |
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